Cas no 1261804-58-3 (4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261804-58-3
• MF: C₁₄H₉BrClF₃
• MW: 349.573472738266
• CID: 4789667
• Update Time: 2025-06-10

4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9BrClF3/c15-8-10-6-5-9(7-13(10)16)11-3-1-2-4-12(11)14(17,18)19/h1-7H,8H2
• InChI Key： PWGLTAZSRCJPOD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl

Research Briefing on 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl (CAS: 1261804-58-3)

4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl (CAS: 1261804-58-3) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting kinase inhibition and metabolic disorders. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This briefing provides an overview of the latest research advancements related to this compound, focusing on its applications, synthesis methods, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's bromomethyl and chloro substituents facilitate efficient cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. These scaffolds were further evaluated for their inhibitory activity against a panel of kinases, revealing promising results for the treatment of cancer and inflammatory diseases.

Another significant advancement was reported in Organic Process Research & Development, where a scalable and cost-effective synthesis route for 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl was developed. The researchers optimized the reaction conditions to achieve high yields and purity, addressing previous challenges associated with the compound's instability under certain conditions. This breakthrough is expected to streamline the production of derivative compounds for preclinical and clinical studies.

Furthermore, a collaborative study between academic and industrial researchers investigated the compound's role in the development of G protein-coupled receptor (GPCR) modulators. The trifluoromethyl group in 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl was found to enhance the binding affinity and selectivity of the resulting ligands, making it a valuable building block for drug discovery programs targeting GPCRs. The findings were published in ACS Chemical Biology, underscoring the compound's potential in addressing unmet medical needs.

In conclusion, 4-Bromomethyl-3-chloro-2'-(trifluoromethyl)biphenyl (CAS: 1261804-58-3) continues to be a focal point in pharmaceutical research, with recent studies highlighting its utility in kinase inhibitor development, scalable synthesis, and GPCR modulation. These advancements underscore the compound's versatility and its critical role in the discovery of next-generation therapeutics. Future research is expected to further explore its applications in other therapeutic areas, solidifying its position as a cornerstone in medicinal chemistry.